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Compound of Interest

Compound Name: Fmoc-Asn(Trt)-OH

Cat. No.: B557046 Get Quote

In-Depth Technical Guide: Fmoc-Asn(Trt)-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fmoc-Asn(Trt)-OH (Nα-(9-

Fluorenylmethoxycarbonyl)-Nγ-trityl-L-asparagine), a critical building block in solid-phase

peptide synthesis (SPPS). This document details its chemical and physical properties, outlines

its primary application in preventing common side reactions, and provides standardized

experimental protocols for its use.

Core Properties and Specifications
Fmoc-Asn(Trt)-OH is an amino acid derivative where the alpha-amino group is protected by a

fluorenylmethyloxycarbonyl (Fmoc) group, and the side-chain amide of asparagine is protected

by a trityl (Trt) group. This dual protection scheme is essential for the successful incorporation

of asparagine residues into synthetic peptides, particularly under automated SPPS conditions.

Quantitative Data Summary
The following table summarizes the key quantitative data for Fmoc-Asn(Trt)-OH.
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Property Value Citations

Molecular Formula C₃₈H₃₂N₂O₅ [1][2]

Molecular Weight 596.67 g/mol [1]

CAS Number 132388-59-1 [2]

Melting Point 201-204 °C [1]

Appearance White to off-white powder

Purity (HPLC) ≥99.0%

Solubility

Readily soluble in standard

peptide synthesis solvents

(e.g., DMF, NMP)

Optical Rotation [α]20/D -15.0±1°, c = 1% in methanol

The Critical Role of the Trityl Protecting Group
The primary challenge in incorporating asparagine into a peptide sequence via SPPS is the

dehydration of the side-chain amide during the activation step. This side reaction, particularly

prevalent with carbodiimide-based activators, leads to the formation of a β-cyanoalanine

residue, resulting in a significant and often difficult-to-remove impurity.

The use of the bulky trityl (Trt) group to protect the side-chain amide of asparagine effectively

prevents this dehydration. This protection leads to the synthesis of significantly purer peptides

and improves overall yield. The trityl group is labile to trifluoroacetic acid (TFA), allowing for its

removal during the final cleavage step from the resin.

Experimental Protocols
The following protocols are standard for the use of Fmoc-Asn(Trt)-OH in automated solid-

phase peptide synthesis.

Standard Coupling Protocol
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Resin Swelling: The solid support resin should be swelled in N,N-Dimethylformamide (DMF)

for a minimum of 30 minutes prior to the first coupling step.

Fmoc Deprotection:

Treat the resin with a 20% solution of piperidine in DMF for 3 minutes.

Drain the reaction vessel.

Repeat the treatment with 20% piperidine in DMF for an additional 10-15 minutes.

Thoroughly wash the resin with DMF (5-7 cycles).

Amino Acid Activation and Coupling:

Prepare a solution of Fmoc-Asn(Trt)-OH (4-5 equivalents relative to the resin substitution)

in DMF.

In a separate vessel, prepare a solution of an activating agent such as HBTU (3.9-4.9

equivalents) and an additive like HOBt (4-5 equivalents) in DMF.

Combine the amino acid and activator solutions. Add N,N-Diisopropylethylamine (DIPEA)

(8-10 equivalents) and allow for a pre-activation period of 2-5 minutes.

Transfer the activated amino acid solution to the reaction vessel containing the

deprotected resin.

Allow the coupling reaction to proceed for 45-60 minutes.

Washing: Following the coupling reaction, thoroughly wash the resin with DMF (5-7 cycles)

to remove any unreacted reagents and byproducts.

Cleavage and Deprotection
The trityl group is typically removed during the final cleavage of the peptide from the resin

using a standard cleavage cocktail containing trifluoroacetic acid (TFA).
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Standard Cleavage: A solution of 95% TFA is generally sufficient to remove the Trt group.

The reaction is typically complete within 1-3 hours at room temperature.

N-terminal Asn(Trt): If the Asn(Trt) residue is at the N-terminus of the peptide, the

deprotection may be slower. In such cases, extending the cleavage time to 2 hours is

recommended to ensure complete removal of the trityl group.

Workflow and Methodological Diagrams
The following diagrams illustrate the key processes and advantages of using Fmoc-Asn(Trt)-
OH in peptide synthesis.
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Caption: Side reaction prevention with Trt protection.
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Caption: Automated SPPS cycle for Fmoc-Asn(Trt)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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